5-(1,3-Dioxolan-2-yl)-2-fluoro-1-benzofuran

• CAS RN: 648449-73-4
• Molecular Formula: C11H9FO3
• Molecular Weight: 208.18 g/mol
• IUPAC Name: 5-(1,3-dioxolan-2-yl)-2-fluoro-1-benzofuran
• InChI: InChI=1S/C11H9FO3/c12-10-6-8-5-7(1-2-9(8)15-10)11-13-3-4-14-11/h1-2,5-6,11H,3-4H2
• InChI Key: KAMHXBWHEVDEGY-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC3=C(C=C2)OC(=C3)F

Description

5-(1,3-Dioxolan-2-yl)-2-fluoro-1-benzofuran is a useful research compound. Its molecular formula is C11H9FO3 and its molecular weight is 208.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-[1,3]Dioxolan-2-yl-benzofuran (50 mg, 0.26 mmol) was dissolved in THF (2 mL) and the solution was cooled down to −78° C. Butyl lithium (180 uL, 1.1 eq.) was added dropwise. This mixture was stirred 30 min at 25° C. Then the reaction mixture was cooled down to −78° C. and N-fluorodibenzenesulfonamide (91 mg, 1.1 eq.), dissolved in 1 mL THF, was added dropwise to the reaction mixture. The mixture was stirred overnight between −78° C. and room temperature. Water and ethyl acetate were added to the mixture and the aqueous layer was extracted 3 times. Combined organic phases was dried over MgSO4, filtrated and evaporated, to give the 2-Fluoro-5-[1,3]dioxolan-2-yl-benzofuran (75 mg) mixed with side products. However it was sufficiently pure to be used for the next step.